![molecular formula C9H14O3 B047673 Isoboonein CAS No. 99946-04-0](/img/structure/B47673.png)
Isoboonein
Overview
Description
Isoboonein is a naturally occurring compound found in the roots of a variety of plants, including the Isoboonea plant family. It is a polyphenol compound with a variety of potential medicinal applications. The focus of
Scientific Research Applications
Cardiovascular Health and Obesity : Isoflavone supplementation combined with exercise has been shown to significantly improve body composition parameters influencing cardiovascular disease risk in postmenopausal women (Aubertin-Leheudre et al., 2007). Another study found that isoflavone treatment for 12 weeks reduced serum high-sensitivity C-reactive protein and improved brachial flow-mediated dilatation in patients with atherosclerosis (Chan et al., 2008).
Metabolic Health : Isoflavones, including isoboonein, have been noted for their robust antioxidant and anti-inflammatory properties, which are important in ameliorating metabolic complications like hyperglycemia, hyperlipidemia, and insulin resistance (Ziqubu et al., 2020).
Bone Health : Isoflavones have a potentially protective effect on the lumbar spine in women by attenuating bone loss (Atkinson et al., 2004).
Menopausal Symptoms : Isoflavones reduce hot flashes, attenuate bone mineral density loss, improve systolic blood pressure during early menopause, and improve glycemic control (Chen et al., 2019).
Cognitive Function : Isoflavone supplementation has a favorable effect on cognitive function, particularly verbal memory, in postmenopausal women (Kritz-Silverstein et al., 2003).
Cancer and Inflammatory Conditions : Genistein, a type of isoflavone, has potential beneficial effects on cancer due to its apoptotic induction, cell cycle arrest, antiangiogenic, antimetastatic, and anti-inflammatory effects (Tuli et al., 2019).
Mechanism of Action
Safety and Hazards
When handling Isoboonein, it is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Use of personal protective equipment, including chemical impermeable gloves, is advised . Ensure adequate ventilation and remove all sources of ignition . In case of a spill or leak, evacuate personnel to safe areas and keep people away from and upwind of the spill/leak .
Future Directions
The future directions for Isoboonein research could involve further exploration of its antitumor and antibacterial properties . Additionally, more research is needed to understand its mechanism of action and potential applications in medicine . The development of more efficient synthesis methods could also be a focus of future research .
properties
IUPAC Name |
(4aR,6S,7R,7aS)-6-hydroxy-7-methyl-4,4a,5,6,7,7a-hexahydro-1H-cyclopenta[c]pyran-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O3/c1-5-7-4-12-9(11)3-6(7)2-8(5)10/h5-8,10H,2-4H2,1H3/t5-,6-,7-,8+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPDXVBIWZBJGSX-XUTVFYLZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CC2C1COC(=O)C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@H](C[C@H]2[C@@H]1COC(=O)C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40447591 | |
Record name | isoboonein | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40447591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
99946-04-0 | |
Record name | isoboonein | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40447591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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